Cas no 99902-79-1 (Benzonitrile,2-(4-methoxyphenoxy)-5-nitro-)

• Product Name: Benzonitrile,2-(4-methoxyphenoxy)-5-nitro-
• CAS No: 99902-79-1
• MF: C₁₄H₁₀N₂O₄
• MW: 270.240203380585
• CID: 815735
• PubChem ID: 514843
• Update Time: 2025-04-19

Benzonitrile,2-(4-methoxyphenoxy)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-(4-methoxyphenoxy)-5-nitro-
• 2-(4-methoxyphenoxy)-5-nitrobenzonitrile
• DTXSID00244321
• 2-(4-METHOXYPHENOXY)-5-NITRO-BENZONITRILE
• CHEMBL137439
• 99902-79-1
• Benzonitrile, 2-(4-methoxyphenoxy)-5-nitro-
• AKOS017261941

• Inchi： 1S/C14H10N2O4/c1-19-12-3-5-13(6-4-12)20-14-7-2-11(16(17)18)8-10(14)9-15/h2-8H,1H3
• InChI Key： HNBGIGBUYIOXGC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)C1C=CC(=CC=1C#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 270.064057
• Monoisotopic Mass: 270.064057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.1
• XLogP3: 3

Experimental Properties

• Density: 1.35
• Boiling Point: 394.1°Cat760mmHg
• Flash Point: 192.1°C
• Refractive Index: 1.618